Cas no 1805068-33-0 (3-Ethyl-5-fluoro-2-iodopyridine)
3-Ethyl-5-fluoro-2-iodopyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of fluorine and iodine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. The ethyl group contributes to improved lipophilicity, which can influence the pharmacokinetic properties of derived compounds. This compound is particularly valuable in the development of fluorinated bioactive molecules, where the fluorine atom can enhance metabolic stability and binding affinity. Its well-defined structure and high purity ensure consistent performance in synthetic applications, supporting efficient scaffold diversification in medicinal chemistry.
1805068-33-0 structure
Product Name:3-Ethyl-5-fluoro-2-iodopyridine
CAS No:1805068-33-0
MF:C7H7FIN
MW:251.040057420731
CID:4802456
Update Time:2025-10-29
3-Ethyl-5-fluoro-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Ethyl-5-fluoro-2-iodopyridine
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- Inchi: 1S/C7H7FIN/c1-2-5-3-6(8)4-10-7(5)9/h3-4H,2H2,1H3
- InChI Key: DXXCDFNBBHFVAQ-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CN=1)F)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- XLogP3: 2.4
- Topological Polar Surface Area: 12.9
3-Ethyl-5-fluoro-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029006519-250mg |
3-Ethyl-5-fluoro-2-iodopyridine |
1805068-33-0 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029006519-500mg |
3-Ethyl-5-fluoro-2-iodopyridine |
1805068-33-0 | 95% | 500mg |
$1,752.40 | 2022-04-01 | |
| Alichem | A029006519-1g |
3-Ethyl-5-fluoro-2-iodopyridine |
1805068-33-0 | 95% | 1g |
$3,126.60 | 2022-04-01 |
3-Ethyl-5-fluoro-2-iodopyridine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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